Cas no 878056-52-1 (N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-52-1
• MF: C₂₄H₂₇N₃O₅S
• MW: 469.553284883499
• CID: 5510599
• Update Time: 2025-07-10

N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H27N3O5S/c1-2-32-21-12-6-4-10-19(21)25-23(28)17-33(30,31)22-15-27(20-11-5-3-9-18(20)22)16-24(29)26-13-7-8-14-26/h3-6,9-12,15H,2,7-8,13-14,16-17H2,1H3,(H,25,28)
• InChI Key： SLPBQSVBZOLGKK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Analysis of N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878056-52-1)

In the realm of organic chemistry and pharmaceutical research, N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878056-52-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its intricate molecular architecture, combines an indole core with a sulfonylacetamide moiety, making it a subject of interest for researchers exploring novel bioactive molecules. The presence of a pyrrolidine ring further enhances its versatility, as this heterocycle is frequently employed in drug design for its favorable pharmacokinetic properties.

Recent trends in scientific literature highlight a growing curiosity around sulfonamide derivatives and their role in modulating biological pathways. The compound’s CAS No. 878056-52-1 is often searched alongside terms like "indole-based therapeutics," "sulfonylacetamide synthesis," and "pyrrolidine applications in medicinal chemistry." These keywords reflect the compound’s relevance in contemporary research, particularly in the development of enzyme inhibitors or receptor modulators. Its structural complexity also aligns with the rising demand for small-molecule probes in target identification and validation studies.

From a synthetic perspective, N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide exemplifies the convergence of multicomponent reactions and green chemistry principles. Researchers are increasingly investigating eco-friendly protocols for constructing such molecules, driven by the global push for sustainable science. The compound’s ethoxyphenyl and indolylsulfonyl groups offer opportunities for derivatization, a topic frequently explored in forums discussing "scaffold diversification" and "structure-activity relationships (SAR)."

In the context of drug discovery, this compound’s potential extends to areas like neuropharmacology and inflammatory disease research, where indole derivatives have shown promise. Online queries often link CAS No. 878056-52-1 to discussions about "blood-brain barrier permeability" or "GPCR targeting," underscoring its interdisciplinary appeal. However, rigorous preclinical studies are essential to validate its therapeutic utility, a point emphasized in recent peer-reviewed publications.

Analytical characterization of N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and stereochemistry, topics frequently searched by synthetic chemists. The compound’s stability under physiological conditions is another area of interest, often explored in studies on "prodrug design" and "metabolic profiling."

Beyond its scientific merits, the compound’s nomenclature itself—N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide—serves as a case study in IUPAC naming conventions, a subject of recurring interest in educational platforms. Its CAS registry number (878056-52-1) further ensures unambiguous identification in chemical databases, a feature highly valued in patent applications and regulatory submissions.

In summary, N-(2-ethoxyphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide represents a fascinating intersection of synthetic innovation and biological potential. As research progresses, its applications may expand into emerging fields like precision medicine and chemical biology, solidifying its place in the scientific lexicon.